107-98-2

1-Methoxy-2-propanol

In Stock

• CAS RN:
• 107-98-2

• Formula:
• C4H10O2
  H3CCHOHCH2OCH3
  C4H10O2

• InChI:
• InChI=1S/C4H10O2/c1-4(5)3-6-2/h4-5H,3H2,1-2H3

• InChIKey:
• ARXJGSRGQADJSQ-UHFFFAOYSA-N

• 1-Methoxy-2-propanol is one of the most common propylene-based glycol ethers that find potential use in several industrial and commercial applications, major use being as a component of paints, varnishes, inks, etc. It is often utilized as a less potent substitute for short-chained ethylene glycol ethers.
  Propylene glycol mono- and diesters OF fats and fatty acids, also known as 1, 2-propylene glycol, fatty acid esters or fatty acids, propylene glycol mono- and diesters, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Propylene glycol mono- and diesters OF fats and fatty acids is considered to be a practically insoluble (in water) and relatively neutral molecule. Propylene glycol mono- and diesters OF fats and fatty acids has been primarily detected in urine. Within the cell, propylene glycol mon...

alpha-(1-Methylethenyl)-7-oxo-3-phenyl-4-oxa-2,6-diazabicyclo[3.2.0]hept-2-ene-6-acetic Acid Diphenylmet

• CAS RN:
• 68107-98-2

• Formula:
• C28H24N2O4

• InChI:
• InChI=1S/C28H24N2O4/c1-18(2)23(30-26(31)22-27(30)34-25(29-22)21-16-10-5-11-17-21)28(32)33-24(19-12-6-3-7-13-19)20-14-8-4-9-15-20/h3-17,22-24,27H,1H2,2H3

• InChIKey:
• IGDWUWXIYTUDBF-UHFFFAOYSA-N

• Alpha-(1-Methylethenyl)-7-oxo-3-phenyl-4-oxa-2,6-diazabicyclo[3.2.0]hept-2-ene-6-acetic Acid Diphenylmet is a useful research compound. Its molecular formula is C28H24N2O4 and its molecular weight is 452.5 g/mol. The purity is usually 95%.

5-(2-Chloro-4-methylphenyl)-2-hydroxypyrimidine, 95%

In Stock

• CAS RN:
• 1111107-98-2

• Formula:
• C11H9ClN2O

• InChI:
• InChI=1S/C11H9ClN2O/c1-7-2-3-9(10(12)4-7)8-5-13-11(15)14-6-8/h2-6H,1H3,(H,13,14,15)

• InChIKey:
• UTCLBDJWFUDSDB-UHFFFAOYSA-N

• 5-(2-Chloro-4-methylphenyl)-2-hydroxypyrimidine, 95% is a useful research compound. Its molecular formula is C11H9ClN2O and its molecular weight is 220.65 g/mol. The purity is usually 95%.

(2-Methylamino-4-p-tolyl-thiazol-5-yl)-acetic acid

In Stock

• CAS RN:
• 1019107-98-2

• Formula:
• C13H14N2O2S

• InChI:
• InChI=1S/C13H14N2O2S/c1-8-3-5-9(6-4-8)12-10(7-11(16)17)18-13(14-2)15-12/h3-6H,7H2,1-2H3,(H,14,15)(H,16,17)

• InChIKey:
• OSIWBQDIBIOZCP-UHFFFAOYSA-N

• (2-Methylamino-4-p-tolyl-thiazol-5-yl)-acetic acid is a useful research compound. Its molecular formula is C13H14N2O2S and its molecular weight is 262.33 g/mol. The purity is usually 95%.

3-(Cyclopropylamino)pyrrolidine-2,5-dione

In Stock

• CAS RN:
• 1218107-98-2

• Formula:
• C7H10N2O2

• InChI:
• InChI=1S/C7H10N2O2/c10-6-3-5(7(11)9-6)8-4-1-2-4/h4-5,8H,1-3H2,(H,9,10,11)

• InChIKey:
• VGBHFAYAICHQGC-UHFFFAOYSA-N

• 3-(Cyclopropylamino)pyrrolidine-2,5-dione is a useful research compound. Its molecular formula is C7H10N2O2 and its molecular weight is 154.17 g/mol. The purity is usually 95%.